(tert-Butylperoxy)[(1,1-diphenylethyl)peroxy]dimethylsilane

• CAS No.: 54710-60-0
• Molecular Formula: C20H28O4Si
• Molecular Weight: 360.5 g/mol
• IUPAC Name: tert-butylperoxy-(1,1-diphenylethylperoxy)-dimethylsilane
• InChI: InChI=1S/C20H28O4Si/c1-19(2,3)21-23-25(5,6)24-22-20(4,17-13-9-7-10-14-17)18-15-11-8-12-16-18/h7-16H,1-6H3
• InChI Key: DSZXVBUPQGMPHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OO[Si](C)(C)OOC(C)(C1=CC=CC=C1)C2=CC=CC=C2

Description

(tert-Butylperoxy)[(1,1-diphenylethyl)peroxy]dimethylsilane is an organic peroxide compound known for its strong oxidizing properties. It is used in various chemical reactions and industrial applications due to its ability to initiate polymerization and other oxidative processes.

Preparation Methods

The synthesis of (tert-Butylperoxy)[(1,1-diphenylethyl)peroxy]dimethylsilane typically involves the reaction of tert-butyl hydroperoxide with 1,1-diphenylethyl hydroperoxide in the presence of a dimethylsilane derivative. The reaction conditions often require controlled temperatures and the use of catalysts to ensure the desired product is obtained with high purity. Industrial production methods may involve large-scale reactors and continuous flow processes to maximize yield and efficiency.

Chemical Reactions Analysis

(tert-Butylperoxy)[(1,1-diphenylethyl)peroxy]dimethylsilane undergoes various types of chemical reactions, including:

Oxidation: As a strong oxidizing agent, it can oxidize a wide range of organic substrates.

Reduction: It can be reduced under specific conditions to yield corresponding alcohols or other reduced products.

Substitution: It can participate in substitution reactions where the peroxide group is replaced by other functional groups.

Common reagents used in these reactions include transition metal catalysts, acids, and bases. The major products formed depend on the specific reaction conditions and the nature of the substrates involved.

Scientific Research Applications

(tert-Butylperoxy)[(1,1-diphenylethyl)peroxy]dimethylsilane has several scientific research applications:

Chemistry: It is used as a radical initiator in polymerization reactions, aiding in the formation of various polymers and copolymers.

Biology: It can be used in studies involving oxidative stress and its effects on biological systems.

Medicine: Research into its potential use in drug delivery systems and as a therapeutic agent is ongoing.

Industry: It is employed in the production of plastics, rubbers, and other materials that require controlled polymerization processes.

Mechanism of Action

The mechanism of action of (tert-Butylperoxy)[(1,1-diphenylethyl)peroxy]dimethylsilane involves the generation of free radicals upon decomposition. These free radicals can initiate various chemical reactions, including polymerization and oxidation. The molecular targets and pathways involved depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Similar compounds to (tert-Butylperoxy)[(1,1-diphenylethyl)peroxy]dimethylsilane include:

1,1-Di-(tert-butylperoxy)-3,3,5-trimethylcyclohexane: Another organic peroxide with strong oxidizing properties, used in similar applications.

tert-Butyl hydroperoxide: A simpler peroxide compound used as an oxidizing agent and radical initiator.

1,1-Diphenylethyl hydroperoxide: A precursor in the synthesis of more complex peroxide compounds.

The uniqueness of this compound lies in its specific structure, which imparts distinct reactivity and stability characteristics, making it suitable for specialized applications in both research and industry.